![molecular formula C16H17N3S3 B2902002 10-Ethyl-12-{[(2-methyl-1,3-thiazol-4-yl)methyl]sulfanyl}-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene CAS No. 690643-70-0](/img/structure/B2902002.png)
10-Ethyl-12-{[(2-methyl-1,3-thiazol-4-yl)methyl]sulfanyl}-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene
Description
10-Ethyl-12-{[(2-methyl-1,3-thiazol-4-yl)methyl]sulfanyl}-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene is a useful research compound. Its molecular formula is C16H17N3S3 and its molecular weight is 347.51. The purity is usually 95%.
BenchChem offers high-quality 10-Ethyl-12-{[(2-methyl-1,3-thiazol-4-yl)methyl]sulfanyl}-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-Ethyl-12-{[(2-methyl-1,3-thiazol-4-yl)methyl]sulfanyl}-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Applications
Thiazole derivatives have been recognized for their antioxidant properties. They can neutralize free radicals and prevent oxidative stress, which is a factor in aging and many diseases. The compound could be explored for its potential to act as an antioxidant, contributing to the prevention of diseases related to oxidative stress .
Analgesic and Anti-inflammatory Applications
Compounds with a thiazole ring have shown significant analgesic and anti-inflammatory activities. This suggests that our compound could be developed into a drug that helps alleviate pain and reduce inflammation, potentially offering a new treatment for conditions like arthritis .
Antimicrobial and Antifungal Applications
Thiazole derivatives are known to possess antimicrobial and antifungal effects. This compound could be used in the development of new antimicrobial agents to treat infections caused by bacteria and fungi, which is crucial in the face of rising antibiotic resistance .
Antiviral Applications
The thiazole ring is present in several antiretroviral drugs. Research into the antiviral capabilities of this compound could lead to the development of new treatments for viral infections, including HIV .
Antitumor and Cytotoxic Applications
Thiazole derivatives have been reported to exhibit antitumor and cytotoxic activities. This compound could be investigated for its potential use in cancer therapy, possibly offering a new avenue for the treatment of various cancers .
Neuroprotective Applications
Due to the neuroprotective properties of thiazole derivatives, this compound could be researched for its ability to protect nerve cells. It might be beneficial in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Antidiabetic Applications
Thiazole compounds have shown promise as antidiabetic agents. The subject compound could be studied for its efficacy in managing blood sugar levels, which could lead to new therapies for diabetes .
Hepatoprotective Applications
The hepatoprotective activity of thiazole derivatives makes them candidates for treating liver disorders. This compound could be explored for its potential to protect the liver from damage caused by toxins or diseases .
properties
IUPAC Name |
10-ethyl-12-[(2-methyl-1,3-thiazol-4-yl)methylsulfanyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3S3/c1-3-13-18-15(21-8-10-7-20-9(2)17-10)14-11-5-4-6-12(11)22-16(14)19-13/h7H,3-6,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXZQXORGNCTPJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(C3=C(S2)CCC3)C(=N1)SCC4=CSC(=N4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
10-Ethyl-12-{[(2-methyl-1,3-thiazol-4-yl)methyl]sulfanyl}-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene | |
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